Methyl DL-Lactate
Methyl DL-Lactate
Methyl 2-hydroxypropionate is a lactate ester resulting from the formal condensation of the carboxy group of 2-hydroxypropanoic acid with methanol. It has a role as a metabolite. It is a lactate ester and a methyl ester.
Brand Name:
Vulcanchem
CAS No.:
547-64-8
VCID:
VC0031021
InChI:
InChI=1S/C4H8O3/c1-3(5)4(6)7-2/h3,5H,1-2H3
SMILES:
CC(C(=O)OC)O
Molecular Formula:
C4H8O3
Molecular Weight:
104.1 g/mol
Methyl DL-Lactate
CAS No.: 547-64-8
Reference Standards
VCID: VC0031021
Molecular Formula: C4H8O3
Molecular Weight: 104.1 g/mol
| CAS No. | 547-64-8 |
|---|---|
| Product Name | Methyl DL-Lactate |
| Molecular Formula | C4H8O3 |
| Molecular Weight | 104.1 g/mol |
| IUPAC Name | methyl 2-hydroxypropanoate |
| Standard InChI | InChI=1S/C4H8O3/c1-3(5)4(6)7-2/h3,5H,1-2H3 |
| Standard InChIKey | LPEKGGXMPWTOCB-UHFFFAOYSA-N |
| SMILES | CC(C(=O)OC)O |
| Canonical SMILES | CC(C(=O)OC)O |
| Boiling Point | 145.0 °C 144-145 °C |
| Colorform | Colorless, transparent liquid |
| Density | 1.09 at 19 °C |
| Flash Point | 51 °C (124 °F) - closed cup 121 °F (49 °C) (closed cup) |
| Melting Point | -66.0 °C Freezing Point: approximately -66 °C |
| Description | Methyl 2-hydroxypropionate is a lactate ester resulting from the formal condensation of the carboxy group of 2-hydroxypropanoic acid with methanol. It has a role as a metabolite. It is a lactate ester and a methyl ester. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | 9.61 M Miscible in water with decomposition Soluble in alcohol, ether Miscible with most organic solvents |
| Synonyms | 2-Hydroxypropanoic Acid Methyl Ester; Lactic Acid Methyl Ester; (±)-Methyl 2-Hydroxypropanoate; (±)-Methyl 2-Hydroxypropionate; (±)-Methyl Lactate; DL-Methyl Lactate; Methyl 2-Hydroxypropanoate; Methyl 2-Hydroxypropionate; Methyl Lactate; Methyl α-Hy |
| Vapor Density | 3.6 (Air = 1) |
| Vapor Pressure | 3.5 mm Hg at 25 °C |
| PubChem Compound | 11040 |
| Last Modified | Nov 11 2021 |
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